Cas no 346664-13-9 (N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide)

N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide is a sulfonamide derivative featuring a 1,2,4-triazole moiety, imparting unique chemical and biological properties. Its molecular structure combines an acetamide group with a sulfamoyl-linked triazole ring, enhancing its potential as an intermediate in pharmaceutical synthesis. The compound exhibits notable stability and reactivity, making it suitable for applications in medicinal chemistry, particularly in the development of antimicrobial or enzyme-targeting agents. Its well-defined structure allows for precise modifications, facilitating research into structure-activity relationships. The presence of both sulfonamide and triazole functionalities suggests potential utility in designing compounds with tailored biological activity or as a scaffold for further derivatization.
N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide structure
346664-13-9 structure
Product Name:N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide
CAS No:346664-13-9
MF:
MW:
MDL:MFCD00577485
CID:4649535
Update Time:2025-11-06

N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide
    • MDL: MFCD00577485

N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB580623-500 mg
N-{4-[(4H-1,2,4-Triazol-4-ylamino)sulfonyl]phenyl}acetamide; .
346664-13-9
500MG
€678.60 2023-07-11
abcr
AB580623-1 g
N-{4-[(4H-1,2,4-Triazol-4-ylamino)sulfonyl]phenyl}acetamide; .
346664-13-9
1g
€1,312.80 2023-07-11
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00885551-1g
N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide
346664-13-9 90%
1g
¥4193.0 2023-04-07
Key Organics Ltd
4R-0036-1MG
N-{4-[(4H-1,2,4-triazol-4-ylamino)sulfonyl]phenyl}acetamide
346664-13-9 >90%
1mg
£37.00 2023-09-07
Key Organics Ltd
4R-0036-5MG
N-{4-[(4H-1,2,4-triazol-4-ylamino)sulfonyl]phenyl}acetamide
346664-13-9 >90%
5mg
£46.00 2023-09-07
Key Organics Ltd
4R-0036-10MG
N-{4-[(4H-1,2,4-triazol-4-ylamino)sulfonyl]phenyl}acetamide
346664-13-9 >90%
10mg
£63.00 2023-09-07
Key Organics Ltd
4R-0036-0.5G
N-{4-[(4H-1,2,4-triazol-4-ylamino)sulfonyl]phenyl}acetamide
346664-13-9 >90%
0.5g
£385.00 2023-09-07
Key Organics Ltd
4R-0036-1G
N-{4-[(4H-1,2,4-triazol-4-ylamino)sulfonyl]phenyl}acetamide
346664-13-9 >90%
1g
£770.00 2023-09-07
Key Organics Ltd
4R-0036-5G
N-{4-[(4H-1,2,4-triazol-4-ylamino)sulfonyl]phenyl}acetamide
346664-13-9 >90%
5g
£3080.00 2023-09-07
Key Organics Ltd
4R-0036-10G
N-{4-[(4H-1,2,4-triazol-4-ylamino)sulfonyl]phenyl}acetamide
346664-13-9 >90%
10g
£5775.00 2023-09-07

Additional information on N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide

Comprehensive Overview of N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide (CAS No. 346664-13-9)

N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide, with the CAS number 346664-13-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a 1,2,4-triazole ring and a sulfamoyl group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible role as a precursor or intermediate in the synthesis of bioactive molecules.

The compound's structure includes an acetamide moiety linked to a phenyl ring, which is further substituted with a sulfamoyl group and a 1,2,4-triazole ring. This combination of functional groups suggests potential interactions with biological targets, such as enzymes or receptors, which could be exploited in therapeutic applications. The presence of the triazole ring is noteworthy, as this heterocycle is known for its stability and ability to participate in hydrogen bonding, often enhancing the pharmacokinetic properties of drug candidates.

In recent years, the scientific community has shown growing interest in N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide due to its structural similarity to compounds used in antimicrobial and anti-inflammatory therapies. For instance, 1,2,4-triazole-containing compounds have been extensively studied for their antimicrobial properties, and the addition of a sulfamoyl group may further modulate their activity. This has led to increased searches for "triazole sulfonamide derivatives" and "acetamide-based bioactive compounds" in academic and industrial research databases.

From a synthetic chemistry perspective, CAS 346664-13-9 represents a valuable building block for the development of more complex molecules. Its sulfamoyl group can serve as a handle for further functionalization, while the acetamide moiety provides a point of diversification. Researchers exploring "click chemistry" or "heterocyclic compound synthesis" often encounter this compound as a reference or starting material. The compound's stability under various conditions also makes it a reliable candidate for scalable production.

The potential applications of N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide extend beyond pharmaceuticals. In material science, compounds containing triazole and sulfonamide groups have been investigated for their ability to form supramolecular structures or polymers with unique properties. This has sparked interest in queries like "triazole-based materials" and "sulfonamide functionalized polymers," highlighting the interdisciplinary relevance of this compound.

Quality control and analytical characterization of CAS 346664-13-9 are critical for its use in research and development. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to verify its purity and structure. These methods ensure that the compound meets the stringent requirements for pharmaceutical intermediates, addressing common concerns about "compound purity in drug development."

In conclusion, N-{4-[(4H-1,2,4-triazol-4-yl)sulfamoyl]phenyl}acetamide (346664-13-9) is a versatile compound with significant potential in multiple scientific domains. Its unique structural features, including the 1,2,4-triazole and sulfamoyl groups, make it a valuable subject for ongoing research. As interest grows in "heterocyclic drug design" and "functionalized acetamides," this compound is likely to remain a focal point for innovation and discovery.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited